Cas no 2227711-70-6 ((1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol
• CAS No: 2227711-70-6
• MF: C₉H₁₁F₃OS
• MW: 224.243252038956
• CID: 6141557
• PubChem ID: 165629741
• Update Time: 2025-10-29

(1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol
• EN300-1970757
• 2227711-70-6

• Inchi： 1S/C9H11F3OS/c1-2-3-6-4-5-7(14-6)8(13)9(10,11)12/h4-5,8,13H,2-3H2,1H3/t8-/m1/s1
• InChI Key： JIOJERWLQBNNAH-MRVPVSSYSA-N
• SMILES： S1C(=CC=C1CCC)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 224.04827063g/mol
• Monoisotopic Mass: 224.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol

Chemical Profile of (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol (CAS No. 2227711-70-6)

The compound (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol, identified by its CAS number 2227711-70-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated thiophene derivatives, which have garnered considerable attention due to their unique structural and functional properties. The presence of fluorine atoms in the molecule imparts enhanced metabolic stability and lipophilicity, making it an attractive candidate for drug development.

The stereochemistry of the compound is defined by the (1S) configuration at the chiral center, which is a critical factor in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, highlighting the importance of precise stereochemical control in pharmaceutical synthesis. The research on such chiral molecules has been a cornerstone in the development of more effective and selective therapeutic agents.

In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their broad spectrum of biological activities. For instance, studies have demonstrated that fluorinated thiophenes can act as potent inhibitors of various enzymes and receptors involved in critical biological pathways. This has led to their exploration as lead compounds in the development of treatments for conditions such as cancer, inflammation, and infectious diseases. The compound (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural versatility. The combination of a trifluoromethyl group and a propylthiophene moiety creates a scaffold that can be further modified to enhance specific biological activities. This flexibility has allowed researchers to design derivatives with tailored properties, enabling optimization for particular therapeutic targets. For example, modifications at the thiophene ring or the alcohol functional group can influence interactions with biological targets, thereby modulating efficacy and selectivity.

The role of fluorine in pharmaceutical chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In particular, the trifluoromethyl group is known to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic degradation. These effects make fluorinated compounds particularly valuable in drug design.

Current research in this area has focused on leveraging computational methods to predict and design novel fluorinated thiophenes with enhanced biological activity. Techniques such as molecular modeling and virtual screening have enabled researchers to identify promising candidates for further experimental validation. The compound (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol represents an example of how these approaches can be applied to develop new therapeutic agents.

In vitro studies have begun to unravel the potential mechanisms of action for this compound. Preliminary data suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, its structural features could allow it to inhibit enzymes such as kinases or cyclases that are overactive in certain types of cancer. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating neurological disorders.

The synthesis of this compound also presents interesting challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as asymmetric synthesis are particularly relevant for introducing the (1S) stereochemistry with high enantioselectivity. These synthetic strategies not only contribute to the availability of this compound but also advance our understanding of complex organic transformations.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The exploration of fluorinated thiophenes like (1S)-2,2,2-trifluoro-1-(5-propylthiophen-2-yl)ethan-1-ol exemplifies this progress. By combining structural innovation with rigorous biological evaluation, researchers are paving the way for new treatments that address unmet medical needs.